(4E)-5-(4-ethoxy-3-methoxyphenyl)-4-[(4-ethoxyphenyl)(hydroxy)methylidene]-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione

• Molecular Formula: C28H28N2O6
• Molecular Weight: 488.5 g/mol
• IUPAC Name: (4E)-5-(4-ethoxy-3-methoxyphenyl)-4-[(4-ethoxyphenyl)-hydroxymethylidene]-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C28H28N2O6/c1-4-35-21-11-8-19(9-12-21)26(31)24-25(20-10-13-22(36-5-2)23(15-20)34-3)30(28(33)27(24)32)17-18-7-6-14-29-16-18/h6-16,25,31H,4-5,17H2,1-3H3/b26-24+
• InChI Key: IRMUPKQSZHRSNY-SHHOIMCASA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CC3=CN=CC=C3)C4=CC(=C(C=C4)OCC)OC)/O
• SMILES: CCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC3=CN=CC=C3)C4=CC(=C(C=C4)OCC)OC)O

Description

(4E)-5-(4-ethoxy-3-methoxyphenyl)-4-[(4-ethoxyphenyl)(hydroxy)methylidene]-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (4E)-5-(4-ethoxy-3-methoxyphenyl)-4-[(4-ethoxyphenyl)(hydroxy)methylidene]-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione is not fully understood. However, studies have suggested that it may exert its effects by modulating various signaling pathways in cells, such as the NF-κB pathway and the MAPK pathway.
Biochemical and Physiological Effects:
Studies have shown that (4E)-5-(4-ethoxy-3-methoxyphenyl)-4-[(4-ethoxyphenyl)(hydroxy)methylidene]-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione can exert various biochemical and physiological effects. It has been shown to possess antioxidant properties, which can help protect cells from oxidative stress. It has also been shown to exhibit anti-inflammatory effects, which can help reduce inflammation in the body. Additionally, it has been shown to possess antitumor properties, which can help inhibit the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (4E)-5-(4-ethoxy-3-methoxyphenyl)-4-[(4-ethoxyphenyl)(hydroxy)methylidene]-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione in lab experiments is its potential as a versatile compound with various applications in different fields. However, one limitation is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the study of (4E)-5-(4-ethoxy-3-methoxyphenyl)-4-[(4-ethoxyphenyl)(hydroxy)methylidene]-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione. One direction is to further investigate its potential as a therapeutic agent for various diseases, such as cancer and inflammatory disorders. Another direction is to explore its potential as a pesticide and herbicide in agriculture. Additionally, further studies can be conducted to elucidate its mechanism of action and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of (4E)-5-(4-ethoxy-3-methoxyphenyl)-4-[(4-ethoxyphenyl)(hydroxy)methylidene]-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione involves the condensation of 4-ethoxy-3-methoxybenzaldehyde and 4-ethoxybenzaldehyde with pyridine-3-carboxaldehyde using a base catalyst. The resulting product is then treated with ethyl acetoacetate and ammonium acetate to obtain the final compound.

Scientific Research Applications

(4E)-5-(4-ethoxy-3-methoxyphenyl)-4-[(4-ethoxyphenyl)(hydroxy)methylidene]-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione has been studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, this compound has been shown to exhibit anti-inflammatory, antioxidant, and antitumor properties. In agriculture, it has been studied for its potential as a pesticide and herbicide. In materials science, it has been investigated for its use in the development of optoelectronic devices.